Cas no 93492-11-6 (Benzoic acid, 4,4'-[carbonylbis(methylimino)]bis-)

• Product Name: Benzoic acid, 4,4'-[carbonylbis(methylimino)]bis-
• CAS No: 93492-11-6
• MF: C₁₇H₁₆N₂O₅
• MW: 328.319344520569
• CID: 735628
• PubChem ID: 20445384
• Update Time: 2025-04-19

Benzoic acid, 4,4'-[carbonylbis(methylimino)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-[carbonylbis(methylimino)]bis-
• 4-[[(4-carboxyphenyl)-methylcarbamoyl]-methylamino]benzoic acid
• 4,4'-[Carbonylbis(methylazanediyl)]dibenzoic acid
• DTXSID50607265
• SCHEMBL11041431
• 93492-11-6

• Inchi： 1S/C17H16N2O5/c1-18(13-7-3-11(4-8-13)15(20)21)17(24)19(2)14-9-5-12(6-10-14)16(22)23/h3-10H,1-2H3,(H,20,21)(H,22,23)
• InChI Key： KXTSWXAJBSBLJU-UHFFFAOYSA-N
• SMILES： O=C(N(C)C1C=CC(C(=O)O)=CC=1)N(C)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 328.10592162g/mol
• Monoisotopic Mass: 328.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.2Ų